Cas no 38784-63-3 (Benzenehexacarboxylicacid, dianhydride (9CI))

Benzenehexacarboxylicacid, dianhydride (9CI) structure
38784-63-3 structure
Product Name:Benzenehexacarboxylicacid, dianhydride (9CI)
CAS No:38784-63-3
MF:C12H2O10
MW:306.13828420639
CID:313522
PubChem ID:190983
Update Time:2025-04-19

Benzenehexacarboxylicacid, dianhydride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenehexacarboxylicacid, dianhydride (9CI)
    • 1,3,6,8-tetraoxofuro[3,4-e][2]benzofuran-4,5-dicarboxylic acid
    • SCHEMBL50753
    • 38784-63-3
    • Benzenehexacarboxylic acid, dianhydride
    • DTXSID30192048
    • Mellitic dianhydride
    • Inchi: 1S/C12H2O10/c13-7(14)1-2(8(15)16)4-6(12(20)22-10(4)18)5-3(1)9(17)21-11(5)19/h(H,13,14)(H,15,16)
    • InChI Key: DIUALWFQMYOAFP-UHFFFAOYSA-N
    • SMILES: O1C(C2=C(C(=O)O)C(C(=O)O)=C3C(=O)OC(C3=C2C1=O)=O)=O

Computed Properties

  • Exact Mass: 305.96466
  • Monoisotopic Mass: 305.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • Density: 2.175
  • Boiling Point: 809.5°Cat760mmHg
  • Flash Point: 317.4°C
  • Refractive Index: 1.778
  • PSA: 161.34
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